Cas no 28547-32-2 (1-Propanone, 3-chloro-1-[4-(1-methylethyl)phenyl]-)

• Product Name: 1-Propanone, 3-chloro-1-[4-(1-methylethyl)phenyl]-
• CAS No: 28547-32-2
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 1435157
• PubChem ID: 13488387
• Update Time: 2025-04-20

1-Propanone, 3-chloro-1-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-chloro-1-[4-(1-methylethyl)phenyl]-
• 3-chloro-1-(4-propan-2-ylphenyl)propan-1-one
• 28547-32-2
• 3-Chloro-1-[4-(propan-2-yl)phenyl]propan-1-one
• SCHEMBL1855772
• DTXSID20542018

• Inchi： 1S/C12H15ClO/c1-9(2)10-3-5-11(6-4-10)12(14)7-8-13/h3-6,9H,7-8H2,1-2H3
• InChI Key： LKWSQOOHFOIWDG-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 210.08125
• Monoisotopic Mass: 210.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07